1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea

• IUPAC Name: 1-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-3-(3-fluorophenyl)urea
• InChI: InChI=1S/C20H18ClFN4O2/c21-15-7-5-14(6-8-15)18-9-10-19(27)26(25-18)12-2-11-23-20(28)24-17-4-1-3-16(22)13-17/h1,3-10,13H,2,11-12H2,(H2,23,24,28)
• InChI Key: RGHDHDUBQFBDAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClFN4O2
• Molecular Weight: 400.8 g/mol

Description

1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been found to exhibit promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of 1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea is not fully understood. However, it has been proposed that this compound inhibits the activity of several enzymes involved in cancer cell growth and survival. This includes the inhibition of topoisomerase II, which is an enzyme involved in DNA replication and repair. Additionally, this compound has been found to inhibit the activity of protein kinase C, which is involved in cell signaling pathways that promote cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been found to inhibit angiogenesis, which is important for the growth and spread of cancer cells. Furthermore, this compound has been shown to exhibit low toxicity in normal cells, which is important for its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea in lab experiments include its potent antitumor activity, low toxicity in normal cells, and ability to inhibit multiple enzymes involved in cancer cell growth and survival. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential side effects on other physiological processes.

Future Directions

There are several future directions for the study of 1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea. One direction is to further investigate the mechanism of action of this compound and identify its specific targets in cancer cells. Additionally, future studies can focus on optimizing the synthesis method of this compound to improve its solubility and bioavailability. Furthermore, the potential use of this compound in combination with other cancer treatments can be explored to enhance its therapeutic efficacy. Finally, clinical trials can be conducted to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer treatment. Further research is needed to fully understand its mechanism of action and optimize its synthesis method. However, the potent antitumor activity and low toxicity of this compound make it a promising candidate for future cancer treatments.

Scientific Research Applications

1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3-fluorophenyl)urea has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor activity in various preclinical studies. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to induce apoptosis and inhibit angiogenesis, which are important mechanisms for cancer treatment.